Cas no 1804353-51-2 (5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1804353-51-2
• MF: C₈H₆F₃IN₂O₃
• MW: 362.044524669647
• CID: 4814050
• Update Time: 2025-10-29

5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H6F3IN2O3/c9-8(10,11)17-6-4(7(15)16)5(12)3(1-13)2-14-6/h2H,1,13H2,(H,15,16)
• InChI Key： YYUKETYZGKZLEX-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(=NC=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: -0.9
• Topological Polar Surface Area: 85.4

Additional information on 5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804353-51-2)

5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid, with the CAS number 1804353-51-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its unique structural features that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino methyl group, an iodine substituent, and a trifluoromethoxy group, along with a carboxylic acid moiety, endows this compound with diverse chemical reactivity and potential applications in drug discovery and development.

The aminomethyl group at the 5-position of the pyridine ring provides a nucleophilic site for further functionalization, enabling the construction of more complex molecular architectures. This feature is particularly useful in the synthesis of peptidomimetics and other protein-targeting agents. The iodo substituent at the 4-position serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the preparation of biaryl compounds. These types of reactions are crucial in the development of small-molecule inhibitors targeting various biological pathways.

The trifluoromethoxy group at the 2-position introduces electron-withdrawing effects and metabolic stability, which are desirable attributes in drug candidates. Fluoro substitution is a common strategy in medicinal chemistry to enhance binding affinity, reduce metabolic degradation, and improve pharmacokinetic properties. The carboxylic acid group at the 3-position allows for further derivatization via esterification or amidation, expanding the synthetic possibilities for designing novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of multifunctional intermediates like 5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. The combination of an amino methyl group and an iodine atom facilitates the construction of bidentate ligands that can selectively target specific protein kinases. Additionally, the trifluoromethoxy group enhances binding interactions by modulating electronic properties and steric hindrance.

In another notable application, this compound has been employed in the development of antiviral agents. The structural motifs present in 5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid mimic natural bioactive scaffolds found in viral proteases and polymerases. By leveraging its reactive sites, researchers have designed inhibitors that disrupt viral replication cycles. The amino methyl group can be incorporated into peptidyl mimetics, while the iodine atom allows for further modifications through cross-coupling reactions to optimize potency and selectivity.

The pharmaceutical industry has also explored this compound as a building block for central nervous system (CNS) drugs. Pyridine derivatives are known to interact with various neurotransmitter receptors and ion channels, making them promising candidates for treating neurological disorders. The unique combination of functional groups in 5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid enables fine-tuning of pharmacological properties through structural modifications. For example, derivatization of the carboxylic acid group into esters or amides can alter solubility and bioavailability, while preserving target binding affinity.

Moreover, this compound has shown promise in oncology research. Small-molecule inhibitors targeting kinases are among the most successful drugs developed over the past decade. The structural features of 5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid make it an ideal candidate for designing potent and selective kinase inhibitors. The iodine atom serves as a gateway for introducing diverse pharmacophores via cross-coupling reactions, while the amino methyl group allows for hydrogen bonding interactions with target proteins.

Recent studies have also highlighted its role in developing immunomodulatory agents. Immune checkpoint inhibitors have revolutionized cancer therapy by enhancing T-cell activity against tumor cells. Pyridine-based compounds have been explored as modulators of immune receptors due to their ability to engage with key signaling pathways. The multifunctional nature of 5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid provides opportunities for designing molecules that can modulate immune responses without excessive toxicity.

In conclusion,5-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804353-51-2) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic strategies and applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, this compound is likely to play an increasingly important role in shaping future treatments for human diseases.